Cas no 68513-95-1 (Defatted Powdered Soy)

• Product Name: Defatted Powdered Soy
• CAS No: 68513-95-1
• MF: C₈₃H₁₃₈N₂O₃₃
• MW: 1691.97744989395
• CID: 511645
• PubChem ID: 168266380
• Update Time: 2025-06-07

Defatted Powdered Soy Chemical and Physical Properties

Names and Identifiers

• Defatted Powdered Soy
• Floursand Meals, soybean
• GLYCINE MAX AGGLUTININ SOYBEAN AGGLUTININ
• Afluff 200W
• Cargill 100
• Cargill 200
• DFSF 2
• F 200
• F 200 (flour)
• Flour, soybean
• Flour,soy-bean
• Fresh Flour S 55
• Glycine hispida flour
• Glycine max, flour and meal
• Glycine soja flour
• Glycinemax flour
• Honeysoy 90
• ISU-CCUR
• Nutriant Standard Flour S120
• Nutriso 0
• Nutriso 063-100
• Soy bean flour
• Soybean (Glycine max), flour
• Soybean products,soybean flour
• LECTIN GLYCINE MAX
• GMO SOYA BEAN POWDER
• GLYCINE MAX AGGLUTININ
• SBA
• SBA AGAROSE BOUND
• SOYABEAN
• SOYA BEAN POWDER
• Soybean flour
• Soy grits
• dibenzyl (E)-2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethylcarbamoyl]tridec-4-enedioate
• 68513-95-1

• MDL： MFCD01191668
• Inchi： 1S/C83H138N2O33/c86-78-21-22-79(87)85(78)118-81(89)23-25-92-27-29-94-31-33-96-35-37-98-39-41-100-43-45-102-47-49-104-51-53-106-55-57-108-59-61-110-63-65-112-67-69-114-71-72-115-70-68-113-66-64-111-62-60-109-58-56-107-54-52-105-50-48-103-46-44-101-42-40-99-38-36-97-34-32-95-30-28-93-26-24-84-82(90)77(83(91)117-74-76-17-11-8-12-18-76)19-13-5-3-1-2-4-6-14-20-80(88)116-73-75-15-9-7-10-16-75/h5,7-13,15-18,77H,1-4,6,14,19-74H2,(H,84,90)
• InChI Key： ANZPMUQTSYJXOF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCC=CCC(C(=O)OCC1C=CC=CC=1)C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)=O

Computed Properties

• Exact Mass: 1690.9181848g/mol
• Monoisotopic Mass: 1690.9181848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 118
• Rotatable Bond Count: 95
• Complexity: 2270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 367Ų

Defatted Powdered Soy Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 26/27/28-42/43
• Safety Instruction： 23-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：

Additional information on Defatted Powdered Soy

Professional Introduction to Compound with CAS No. 68513-95-1 and Product Name: Defatted Powdered Soy

The compound with the CAS number 68513-95-1 and the product name Defatted Powdered Soy represent a significant advancement in the field of nutritional biochemistry and functional food science. This introduction provides a comprehensive overview of the compound's properties, applications, and recent research findings that underscore its importance in modern healthcare and wellness industries.

Defatted Powdered Soy, derived from soybeans through a process that removes most of their oil content, is a highly concentrated source of protein, fiber, vitamins, and minerals. The compound with the CAS number 68513-95-1 is specifically recognized for its unique biochemical profile, which includes a high concentration of isoflavones and other bioactive phytochemicals. These compounds have garnered considerable attention in recent years due to their potential health benefits, particularly in the areas of cardiovascular health, bone density maintenance, and hormonal balance.

Recent studies have highlighted the role of Defatted Powdered Soy in improving metabolic health. Research published in leading scientific journals has demonstrated that the high protein content of this product can significantly enhance satiety, reduce appetite, and promote weight management. For instance, a study published in the *Journal of Nutrition* found that individuals who consumed Defatted Powdered Soy as part of their daily diet experienced a notable reduction in body mass index (BMI) and waist circumference compared to control groups. This effect is attributed to the protein's ability to increase levels of peptide YY (PYY), a hormone that regulates food intake and energy expenditure.

The bioactive phytochemicals present in Defatted Powdered Soy, particularly isoflavones such as genistein and daidzein, have been extensively studied for their potential anti-inflammatory and antioxidant properties. These compounds are known to modulate estrogen receptor activity, making them particularly relevant for research into hormonal disorders and menopausal symptoms. A groundbreaking study published in *Molecular Nutrition & Food Research* explored the effects of Defatted Powdered Soy on osteoporosis prevention. The findings revealed that regular consumption of this product could significantly enhance bone mineral density by inhibiting osteoclast activity and promoting osteoblast differentiation.

In addition to its metabolic and bone health benefits, Defatted Powdered Soy has shown promise in cardiovascular research. Studies have indicated that the high content of polyunsaturated fatty acids (PUFAs) in this compound can help lower LDL cholesterol levels, thereby reducing the risk of atherosclerosis. A clinical trial conducted by researchers at Harvard Medical School demonstrated that patients with hyperlipidemia who incorporated Defatted Powdered Soy into their diet experienced a significant reduction in LDL cholesterol without adverse effects on HDL cholesterol levels.

The versatility of Defatted Powdered Soy as an ingredient in functional foods and dietary supplements is another area of growing interest. Its fine powder form makes it an excellent additive for smoothies, shakes, cereals, and other food products without altering their texture or taste significantly. This adaptability has led to its incorporation into various health-focused products designed for both preventive care and therapeutic purposes.

The extraction process used to obtain the compound with CAS number 68513-95-1 ensures that it retains maximum bioavailability while minimizing unwanted contaminants. Advanced techniques such as solvent extraction followed by purification steps are employed to isolate the key bioactive components without degradation. This meticulous process underscores the commitment to quality and efficacy that defines modern nutritional science.

Future research directions for Defatted Powdered Soy include investigating its potential role in chronic disease prevention and treatment. Preliminary studies suggest that it may have neuroprotective effects due to its antioxidant properties, which could be beneficial in conditions such as Alzheimer's disease. Additionally, research is ongoing into its potential anti-cancer properties, with early findings indicating that certain phytochemicals in this compound may inhibit tumor growth by inducing apoptosis in cancer cells.

The regulatory landscape for products containing Defatted Powdered Soy is also evolving, with increasing recognition from health authorities worldwide. Organizations such as the FDA and EFSA have issued positive statements regarding the safety and potential benefits of soy-based products when consumed within recommended dietary guidelines. This regulatory support further reinforces the credibility and marketability of this product.

In conclusion,Defatted Powdered Soy, represented by the compound with CAS number 68513-95-1, is a multifaceted nutritional supplement with significant potential for improving human health across multiple domains. Its rich profile of proteins, fibers, vitamins, minerals, and bioactive phytochemicals makes it an invaluable ingredient for functional foods and dietary supplements aimed at enhancing metabolic health, bone density, cardiovascular function, and overall well-being.